Cas no 168471-63-4 (7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI))

7-Oxabicyclo[4.1.0]heptane,  3-(2-propenyl)-  (9CI) structure
168471-63-4 structure
Product Name:7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI)
CAS No:168471-63-4
MF:C9H14O
MW:138.206862926483
CID:905055
PubChem ID:22033800
Update Time:2025-04-19

7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI)
    • 4-prop-2-enyl-7-oxabicyclo[4.1.0]heptane
    • SCHEMBL573389
    • DTXSID90621844
    • 3-(Prop-2-en-1-yl)-7-oxabicyclo[4.1.0]heptane
    • 168471-63-4
    • 7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI)
    • 3-prop-2-enyl-7-oxabicyclo[4.1.0]heptane
    • Inchi: 1S/C9H14O/c1-2-3-7-4-5-8-9(6-7)10-8/h2,7-9H,1,3-6H2
    • InChI Key: YAFVAUVQNGYKJV-UHFFFAOYSA-N
    • SMILES: O1C2CCC(CC=C)CC12

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 138.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53
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